Cas no 505-23-7 (1,3-Dithiane)

1,3-Dithiane is a cyclic organic compound featuring a six-membered ring with two sulfur atoms at the 1 and 3 positions. It is widely utilized as a versatile building block in organic synthesis, particularly as a masked carbonyl equivalent through its ability to form stable anions at the 2-position. This reactivity enables its use in umpolung strategies, facilitating the synthesis of complex molecules. 1,3-Dithiane is also valued for its stability under various reaction conditions, making it suitable for multi-step transformations. Its applications extend to the preparation of pharmaceuticals, agrochemicals, and fine chemicals, where precise control over functional group manipulation is required.
1,3-Dithiane structure
1,3-Dithiane structure
Product Name:1,3-Dithiane
CAS No:505-23-7
MF:C4H8S2
MW:120.236318588257
MDL:MFCD00006654
CID:37866
PubChem ID:10451

1,3-Dithiane Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiane
    • m-Dithiane
    • 1,3-Dithiacyclohexane
    • dithiane-1,3
    • 1,3-Dithian
    • [1,3]Dithiane
    • 1.3-Dithiane
    • 1,3-dihtiane
    • 1,3-dithaine
    • 1,3-Dithane
    • META-DITHIANE
    • Dithiane-1,3 [French]
    • WQADWIOXOXRPLN-UHFFFAOYSA-N
    • 63527N060G
    • m-Dithiane, 8CI
    • 1,3 dithiocyclohexane
    • KSC269Q8N
    • NSC157830
    • SBB061220
    • RP19388
    • TRA0002953
    • SY014
    • EN300-97695
    • NSC-157830
    • PD158227
    • CS-W001189
    • MFCD00006654
    • NS00032071
    • AS-54491
    • InChI=1/C4H8S2/c1-2-5-4-6-3-1/h1-4H
    • SCHEMBL27723
    • PB47614
    • S10678
    • AKOS015856616
    • UNII-63527N060G
    • 505-23-7
    • EINECS 208-006-7
    • 1,3-Dithiane, 97%
    • FT-0606727
    • DTXSID40198516
    • A828148
    • CCRIS 6777
    • W-105954
    • NSC 157830
    • Q27120823
    • SY014110
    • AI3-62288
    • CHEBI:47845
    • C4H8S2
    • HY-W001189
    • D0119
    • 1,3-Dithiane,98%
    • mDithiane
    • Dithiane1,3
    • 1,3Dithiacyclohexane
    • DTXCID00121007
    • 208-006-7
    • MDL: MFCD00006654
    • Inchi: 1S/C4H8S2/c1-2-5-4-6-3-1/h1-4H2
    • InChI Key: WQADWIOXOXRPLN-UHFFFAOYSA-N
    • SMILES: S1C([H])([H])SC([H])([H])C([H])([H])C1([H])[H]
    • BRN: 102534

Computed Properties

  • Exact Mass: 120.006743g/mol
  • Surface Charge: 0
  • XLogP3: 1.8
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 120.006743g/mol
  • Monoisotopic Mass: 120.006743g/mol
  • Topological Polar Surface Area: 50.6Ų
  • Heavy Atom Count: 6
  • Complexity: 32.5
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Yellowish needle like crystal, easy to absorb moisture.
  • Density: 1.062 (estimate)
  • Melting Point: 52.0 to 55.0 deg-C
  • Boiling Point: 208°C(lit.)
  • Flash Point: Degrees Fahrenheit:194°F
    Degrees Celsius:90°C
  • Refractive Index: 1.5981 (estimate)
  • Water Partition Coefficient: Soluble in benzene, ether, chloroform and terahydrofuran. Slightly soluble in water.
  • PSA: 50.60000
  • LogP: 1.81400
  • FEMA: 3415
  • pka: 31(at 25℃)
  • Sensitiveness: Hygroscopic
  • Solubility: Soluble in benzene, ether, chloroform, tetrahydrofuran; Slightly soluble in water.

1,3-Dithiane Security Information

  • Hazardous Material transportation number:UN 1325 4.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: 20/21/22
  • Safety Instruction: S22-S24/25
  • FLUKA BRAND F CODES:13
  • RTECS:JO5070000
  • HazardClass:4.1
  • Risk Phrases:R20/21/22
  • Storage Condition:Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
  • Packing Group:III
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:4.1
  • Safety Term:4.1

1,3-Dithiane Customs Data

  • HS CODE:29349990
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Dithiane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1,3-Dithiane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:505-23-7)1,3-Dithiane
Order Number:A828148
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):548.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:505-23-7)1,3-Dithiane
Order Number:sfd13795
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

1,3-Dithiane Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:505-23-7)1,3-Dithiane
A828148
Purity:99%
Quantity:500g
Price ($):548.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:505-23-7)1,3-Dithiane
sfd13795
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email